Cas no 247225-83-8 (5-(Benzylthio)methyl-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(Benzylthio)methyl-1,3,4-thiadiazol-2-amine
• CAS No: 247225-83-8
• MF: C₁₀H₁₁N₃S₂
• MW: 237.344438791275
• MDL: MFCD01191257
• CID: 2130597
• PubChem ID: 649673
• Update Time: 2025-04-21

5-(Benzylthio)methyl-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Benzylsulfanylmethyl-[1,3,4]thiadiazol-2-ylamine
• SR-01000321414-1
• 247225-83-8
• SMSF0011760
• BBL000117
• H25116
• CBMicro_010483
• MLS000027090
• HMS1675A17
• STK043139
• 2-amino-5-(benzylthiomethyl) thiadiazole
• AG-690/12243095
• SR-01000321414
• 5-[(benzylthio)methyl]-1,3,4-thiadiazol-2-amine
• 5-[[(Phenylmethyl)thio]methyl]-1,3,4-thiadiazol-2-amine
• MFCD01191257
• VS-00452
• AM-900/25025009
• 1,3,4-thiadiazol-2-amine, 5-[[(phenylmethyl)thio]methyl]-
• Oprea1_853252
• CHEMBL1529672
• CB13447
• 5-((Benzylthio)methyl)-1,3,4-thiadiazol-2-amine
• Cambridge id 6035454
• AKOS000301818
• BIM-0010254.P001
• DB-368268
• 5-(benzylsulfanylmethyl)-1,3,4-thiadiazol-2-amine
• CS-0312870
• ALBB-009384
• SMR000009630
• Oprea1_707256
• HMS2281N23
• 5-[(benzylsulfanyl)methyl]-1,3,4-thiadiazol-2-amine
• 5-(Benzylthio)methyl-1,3,4-thiadiazol-2-amine

• MDL： MFCD01191257
• Inchi： 1S/C10H11N3S2/c11-10-13-12-9(15-10)7-14-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,11,13)
• InChI Key： JCGQNFWTTJESBB-UHFFFAOYSA-N
• SMILES： S(CC1=NN=C(N)S1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.039
• Monoisotopic Mass: 237.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 105Ų

5-(Benzylthio)methyl-1,3,4-thiadiazol-2-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT